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Compound of Interest

Compound Name: 3-Acetylbenzaldehyde

Cat. No.: B1583000 Get Quote

Essential Safety and Handling Guide for 3-
Acetylbenzaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Acetylbenzaldehyde in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

handling of this chemical.

Chemical Properties and Hazards
3-Acetylbenzaldehyde is a solid organic compound that is classified as hazardous. It is

harmful if swallowed and can cause skin and eye irritation.[1] Additionally, it is toxic to aquatic

life with long-lasting effects. Due to the absence of specific occupational exposure limits for 3-
Acetylbenzaldehyde, it is prudent to handle it with care, referencing exposure limits for similar

compounds as a precautionary measure.
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Property Value Source

Molecular Formula C₉H₈O₂ [2]

Molecular Weight 148.16 g/mol [2]

Appearance Solid [3]

Hazards

Harmful if swallowed, Causes

skin and eye irritation, Toxic to

aquatic life

[1]

Occupational Exposure Limits for Related Compounds (Acetaldehyde)

Organization TWA STEL/Ceiling Notes

OSHA 200 ppm (360 mg/m³) - -

NIOSH - -

Reduce exposure to

the lowest feasible

concentration

ACGIH -
25 ppm (45 mg/m³)

(Ceiling)
-

CAL/OSHA - - -

Note: TWA (Time-

Weighted Average),

STEL (Short-Term

Exposure Limit), (C)

(Ceiling). Data for

Acetaldehyde is

provided as a

reference due to the

lack of specific data

for 3-

Acetylbenzaldehyde.

[4]
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Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific laboratory procedure

should be conducted to determine the appropriate level of PPE required. The following table

outlines the recommended PPE for handling 3-Acetylbenzaldehyde.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and dust particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves.

Nitrile gloves may offer limited

protection for incidental

contact, but should be

changed immediately upon

contamination. For prolonged

contact, gloves with better

chemical resistance should be

selected based on

manufacturer's data.

To prevent skin contact which

can cause irritation.[5][6]

Body Protection
A lab coat or chemical-

resistant apron.

To protect the skin from

accidental spills.

Respiratory Protection

A NIOSH-approved N95 dust

mask is recommended for

handling the solid form.[7][8] If

working in an area with

inadequate ventilation where

vapors may be present, a

respirator with an appropriate

cartridge should be used.

To prevent inhalation of dust or

vapors which may cause

respiratory irritation.

Operational and Disposal Plan
A systematic approach to handling and disposal is crucial for laboratory safety and

environmental protection.
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Step-by-Step Handling Procedure
Pre-Handling Checks:

Ensure a certified chemical fume hood is available and functioning correctly.

Inspect all PPE for integrity before use.

Locate the nearest emergency eyewash station and safety shower.

Have the Safety Data Sheet (SDS) for 3-Acetylbenzaldehyde readily accessible.

Handling the Chemical:

Conduct all work with 3-Acetylbenzaldehyde within a chemical fume hood to minimize

inhalation exposure.[8]

Avoid the formation of dust when handling the solid.[3]

Use non-sparking tools and take precautionary measures against static discharge.[8]

Avoid all contact with skin and eyes.[3]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Clean the work area and decontaminate any equipment used.

Storage
Store in a cool, dry, and well-ventilated area.[3]

Keep the container tightly closed to prevent contamination and exposure to moisture.

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan
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3-Acetylbenzaldehyde and its containers must be disposed of as hazardous waste in

accordance with all local, state, and federal regulations.[9]

Waste Segregation:

Collect waste containing 3-Acetylbenzaldehyde in a designated and clearly labeled

hazardous waste container.

Do not mix with other waste streams to prevent chemical reactions.

Containerization:

Use a sturdy, leak-proof container that is compatible with the chemical.

The container must be kept closed except when adding waste.[10]

Label the container with "Hazardous Waste" and the full chemical name: "3-
Acetylbenzaldehyde".

Spill Management:

In case of a spill, evacuate the area and remove all sources of ignition.[3]

Wearing appropriate PPE, contain the spill using an inert absorbent material.

Collect the absorbed material into a suitable container for disposal.[3]

Ventilate the area and clean the spill site thoroughly.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Acetylbenzaldehyde.
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Caption: Workflow for handling 3-Acetylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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